Cas no 6367-70-0 (L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI))

• Product Name: L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI)
• CAS No: 6367-70-0
• MF: C₆H₁₅ClN₂O₂S
• MW: 214.713499307632
• CID: 521054
• PubChem ID: 22854
• Update Time: 2025-04-19

L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI)
• 5-(2-aminoethyl)homocysteine

• Inchi： 1S/C6H14N2O2S.ClH/c7-2-4-11-3-1-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m1./s1
• InChI Key： LOFVOIGYXQLCIM-NUBCRITNSA-N
• SMILES： [Cl-].S(CC[NH3+])CC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 198.937
• Monoisotopic Mass: 214.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 81.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives